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CAS No.: 34265-58-2

Cat. No.: B1330167

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unveiling Molecular Structure through
Vibrational Spectroscopy
Ethyl 2-hydroxy-5-methylbenzoate is a salicylate derivative, a class of compounds with

significant relevance in pharmaceuticals and chemical synthesis.[1][2] As an aromatic ester

containing a hydroxyl group, its precise structural characterization is paramount for quality

control, reaction monitoring, and physicochemical property assessment. Fourier-Transform

Infrared (FTIR) spectroscopy is a powerful, non-destructive analytical technique that provides

invaluable insights into the molecular structure of a compound by probing its vibrational modes.

[3] This application note provides a detailed guide to the characteristic IR absorption peaks of

Ethyl 2-hydroxy-5-methylbenzoate, explains the underlying principles of its unique spectral

features, and presents a robust protocol for acquiring high-quality data using Attenuated Total

Reflectance (ATR)-FTIR.
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The Molecular Basis of the IR Spectrum: Functional
Groups and Intramolecular Interactions
The infrared spectrum of Ethyl 2-hydroxy-5-methylbenzoate is dictated by the vibrational

frequencies of its constituent functional groups. The key to a precise interpretation lies not only

in identifying these groups but also in understanding how their spatial arrangement influences

their spectral signatures.

The primary functional groups are:

Phenolic Hydroxyl (-OH): Attached directly to the aromatic ring.

Aromatic Ester (C=O, C-O): Comprising a carbonyl group and two C-O single bonds.

Aromatic Ring (C=C, C-H): The benzene core.

Aliphatic Groups (C-H): From the ethyl and methyl substituents.

A critical structural feature of this molecule, and other salicylates, is the ortho positioning of the

hydroxyl and ester groups. This arrangement facilitates strong intramolecular hydrogen

bonding between the hydrogen of the phenolic -OH and the oxygen of the ester C=O. This non-

covalent interaction is the dominant factor influencing the positions and shapes of the O-H and

C=O stretching bands, making it a key diagnostic feature.[4][5][6]

Caption: Intramolecular hydrogen bonding in Ethyl 2-hydroxy-5-methylbenzoate.

Summary of Characteristic IR Absorption Peaks
The following table summarizes the expected vibrational modes and their corresponding peak

characteristics for Ethyl 2-hydroxy-5-methylbenzoate. These values are synthesized from

established spectral data for phenols, aromatic esters, and specifically, salicylate derivatives.[6]

[7][8][9]
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Wavenumber (cm⁻¹) Vibrational Mode
Peak Intensity &
Description

3300 - 2800
O-H Stretch (Intramolecular H-

Bond)
Strong, very broad

3100 - 3000 C-H Stretch (Aromatic) Medium to weak, sharp

2990 - 2850 C-H Stretch (Aliphatic) Medium, sharp

~1680 C=O Stretch (Ester, H-Bonded)
Very Strong, sharp (diagnostic

peak)

1620 - 1580 C=C Stretch (Aromatic Ring) Medium to strong, sharp

1500 - 1450 C=C Stretch (Aromatic Ring) Medium to strong, sharp

~1300 - 1250
C-O Stretch (Asymmetric

Ester, Ar-O)
Strong, sharp

~1150 - 1100 C-O Stretch (Symmetric Ester) Strong, sharp

Below 900
C-H Bend (Aromatic Out-of-

Plane)

Medium to strong (depends on

substitution pattern)

Experimental Protocol: ATR-FTIR Analysis of Neat
Liquid
This protocol describes the analysis of liquid Ethyl 2-hydroxy-5-methylbenzoate using an

ATR-FTIR spectrometer, a method that requires minimal sample preparation.[3][10]

Instrumentation and Materials
FTIR Spectrometer equipped with a single-reflection diamond ATR accessory.

Ethyl 2-hydroxy-5-methylbenzoate sample.

Solvent for cleaning (e.g., Isopropanol or Ethanol).

Lint-free laboratory wipes.
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Step-by-Step Procedure
System Preparation: Ensure the spectrometer is powered on and has reached thermal

equilibrium as per the manufacturer's guidelines.

ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal. Apply a small

amount of isopropanol to a lint-free wipe and clean the crystal surface. Repeat with a dry

wipe to ensure the crystal is completely dry and free of residue.[11]

Acquire Background Spectrum: With the clean, empty ATR crystal in position, acquire a

background spectrum. This crucial step measures the ambient atmosphere (H₂O, CO₂) and

instrument response, which will be automatically subtracted from the sample spectrum.[12]

Typical Parameters: 4000–400 cm⁻¹ range, 4 cm⁻¹ resolution, 16-32 co-added scans.

Sample Application: Place a single drop of the neat Ethyl 2-hydroxy-5-methylbenzoate
sample directly onto the center of the ATR crystal. Ensure the crystal surface is fully covered.

[12]

Acquire Sample Spectrum: Using the same acquisition parameters as the background scan,

acquire the sample spectrum.

Data Processing: The instrument software will automatically perform the background

subtraction, Fourier transform, and display the resulting absorbance or transmittance

spectrum.

Post-Analysis Cleaning: Immediately after the measurement, clean the sample from the ATR

crystal using a wipe soaked in isopropanol, followed by a dry wipe. Proper cleaning prevents

cross-contamination of subsequent samples.[11]

Caption: Workflow for ATR-FTIR analysis of a liquid sample.

Data Interpretation: A Deeper Look at the Spectrum
A detailed analysis of the spectrum provides a definitive structural fingerprint of the molecule.

The O-H Stretching Region (3300 - 2800 cm⁻¹): The most telling feature in this region is the

absence of a sharp, "free" hydroxyl peak around 3600 cm⁻¹. Instead, a very broad and
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intense absorption band is observed, often centered around 3200-3100 cm⁻¹. This is

unequivocal evidence of strong hydrogen bonding.[5][13] The broadness arises because the

intramolecular bond creates a continuum of vibrational energy states.

The C-H Stretching Region (3100 - 2850 cm⁻¹): Two distinct sets of peaks appear here.

Sharper, weaker peaks just above 3000 cm⁻¹ are characteristic of C-H bonds on the

aromatic ring.[7] More intense, sharp peaks just below 3000 cm⁻¹ correspond to the

symmetric and asymmetric stretching of the C-H bonds in the ethyl and methyl groups.[6]

The Carbonyl (C=O) Peak (~1680 cm⁻¹): This is typically the strongest and sharpest peak in

the entire spectrum. For a typical aromatic ester without hydrogen bonding, this peak would

appear between 1730-1715 cm⁻¹.[8][9] The significant shift to a lower wavenumber (~1680

cm⁻¹) is a direct consequence of the intramolecular hydrogen bond. The H-bond donates

electron density to the carbonyl oxygen, which weakens the C=O double bond, lowers its

vibrational force constant, and thus decreases the energy required to excite its stretching

vibration.[14]

The Fingerprint Region (< 1600 cm⁻¹): This region contains a wealth of complex, overlapping

peaks unique to the molecule.

Aromatic C=C Stretches: Multiple sharp bands between 1620-1450 cm⁻¹ confirm the

presence of the benzene ring.[6][7]

C-O Stretches: Aromatic esters are known to exhibit two very strong C-O stretching bands.

[8][9] For Ethyl 2-hydroxy-5-methylbenzoate, these are expected in the 1300-1100 cm⁻¹

range and correspond to the asymmetric Ar-(C=O)-O and symmetric O-CH₂- vibrations.

The phenolic C-O stretch also contributes to absorption in this region.

Conclusion
The IR spectrum of Ethyl 2-hydroxy-5-methylbenzoate is highly characteristic and provides

clear, verifiable information about its molecular structure. The dominant spectral features—a

significantly broadened and downshifted O-H stretch and a downshifted C=O stretch—serve as

definitive proof of the intramolecular hydrogen bonding between the ortho-hydroxyl and ester

functionalities. The ATR-FTIR protocol outlined here offers a rapid, reliable, and reproducible

method for obtaining high-quality spectra for research, quality control, and educational

purposes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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